tert-butyl 4-bromo-2-iodobenzoate
Overview
Description
Tert-butyl 4-bromo-2-iodobenzoate, also known as t-BuBIB, is an organobromine compound that has been studied for its potential applications in a variety of scientific fields. It is a halogenated benzoate ester with a molecular formula of C9H11BrIO2. This compound has been widely used for its ability to serve as a catalyst for organic reactions, as well as its ability to act as a reagent for the synthesis of other compounds.
Mechanism of Action
T-BuBIB is believed to act as a catalyst in organic reactions by acting as a Lewis acid. This means that it is able to accept electrons from other molecules and form a covalent bond. This allows it to facilitate the formation of new bonds between molecules, which can lead to the formation of the desired product.
Biochemical and Physiological Effects
T-BuBIB has not been studied for its potential effects on human physiology or biochemistry. As such, no conclusions can be drawn about its potential effects on humans.
Advantages and Limitations for Lab Experiments
T-BuBIB has several advantages when used in laboratory experiments. It is relatively inexpensive and readily available. It is also relatively stable in the presence of moisture and heat, making it suitable for use in a variety of conditions. The main limitation of tert-butyl 4-bromo-2-iodobenzoate is that it is toxic and should be handled with care in a laboratory setting.
Future Directions
There are several potential future directions for the use of tert-butyl 4-bromo-2-iodobenzoate in scientific research. It could be used as a catalyst for the synthesis of other compounds, such as peptides and proteins. It could also be used to synthesize polymers, such as polyesters and polyurethanes. Additionally, it could be used to synthesize organic compounds for drug discovery and development. Finally, it could be used as a reagent for the synthesis of other compounds, such as thioureas, isocyanates, and imines.
Synthesis Methods
T-BuBIB can be synthesized through a process known as the Mitsunobu reaction. This reaction involves the use of a phosphine oxide, such as triphenylphosphine oxide, and a diol, such as 1,4-butanediol, to form the desired compound. The reaction is typically carried out in a solvent such as dichloromethane or toluene. The reaction is typically carried out at room temperature, although higher temperatures can be used to speed up the reaction.
Scientific Research Applications
T-BuBIB has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of other compounds, such as thioureas, isocyanates, and imines. It has also been used as a catalyst for organic reactions, such as the Michael addition, the aldol reaction, and the Diels-Alder reaction. It has also been used in the synthesis of polymers, such as polyesters and polyurethanes.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 4-bromo-2-iodobenzoate can be achieved through a two-step process involving the bromination and iodination of the starting material, tert-butyl 4-hydroxy-2-benzoate.", "Starting Materials": [ "tert-butyl 4-hydroxy-2-benzoate", "Bromine", "Sodium iodide", "Sodium bisulfite", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination", "1. Dissolve tert-butyl 4-hydroxy-2-benzoate in diethyl ether.", "2. Add bromine dropwise to the solution while stirring at room temperature.", "3. After the addition is complete, stir the reaction mixture for an additional 30 minutes.", "4. Add a solution of sodium bisulfite to the reaction mixture to quench the excess bromine.", "5. Extract the product with diethyl ether and wash with water.", "6. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl 4-bromo-2-benzoate.", "Step 2: Iodination", "1. Dissolve tert-butyl 4-bromo-2-benzoate in diethyl ether.", "2. Add a solution of sodium iodide in water to the reaction mixture.", "3. Add a solution of sodium hydroxide to the reaction mixture to adjust the pH to 7-8.", "4. Stir the reaction mixture at room temperature for 2 hours.", "5. Acidify the reaction mixture with hydrochloric acid.", "6. Extract the product with diethyl ether and wash with water.", "7. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain tert-butyl 4-bromo-2-iodobenzoate." ] } | |
CAS RN |
944276-64-6 |
Molecular Formula |
C11H12BrIO2 |
Molecular Weight |
383 |
Purity |
95 |
Origin of Product |
United States |
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